![molecular formula C12H15N5 B1478549 1-(8,9-dihydro-7H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-1-yl)azetidin-3-amine CAS No. 2097992-81-7](/img/structure/B1478549.png)
1-(8,9-dihydro-7H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-1-yl)azetidin-3-amine
Overview
Description
The compound “1-(8,9-dihydro-7H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-1-yl)azetidin-3-amine” is a complex organic molecule. It is related to the class of compounds known as pyrazolo[3,4-d]pyrimidines . These compounds are nitrogen-containing heterocyclic compounds and are considered as privileged core skeletons in biologically active compounds .
Scientific Research Applications
CDK2 Inhibitors for Cancer Treatment
The compound’s structure is similar to pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, which have been discovered as novel CDK2 inhibitors . CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner .
Cytotoxic Activities
Most of the compounds similar to the one showed superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC 50 range of (48–90 nM) compared to sorafenib (IC 50: 144, 176 and 19 nM, respectively) .
3. Synthesis of Fused Pyrazolo[3,4-d]thiazoles and Pyrazolo[3,4-d][1,4]thiazines The compound’s structure suggests it could be used in the synthesis of fused pyrazolo[3,4-d]thiazoles and pyrazolo[3,4-d][1,4]thiazines . These compounds are valuable in medicinal chemistry and are being developed as new antitumor agents .
Production of Photoactive Polymers
The compound’s structure is similar to 4H-Cyclopenta[def]phenanthrene (CPP), a valuable building block in the production of photoactive polymers . These polymers find use in a wide range of organic electronic applications, particularly in the development of blue-colored, organic light-emitting diodes (OLEDs) .
Synthesis of Pyrazolo[1,5-a]pyrimidines
The compound’s structure suggests it could be used in the synthesis of pyrazolo[1,5-a]pyrimidines . These compounds are often synthesized via the interaction of NH-3-aminopyrazoles with different 1,3-biselectrophilic compounds .
Formation of Tetracyclic Systems
The compound’s structure suggests it could be used in the formation of tetracyclic systems . For example, the use of chloroacetonitrile as an alkylating agent and heating of the reaction product under reflux in formamide results in the formation of the tetracyclic system .
properties
IUPAC Name |
1-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6,9,11-tetraen-12-yl)azetidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5/c13-8-6-16(7-8)12-11-9-2-1-3-10(9)15-17(11)5-4-14-12/h4-5,8H,1-3,6-7,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRNFLSLCXHTJGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=NC=CN3N=C2C1)N4CC(C4)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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